Cas no 1434128-49-0 (1-(3-hydroxyazetidin-1-yl)-2-methylpropan-1-one)

• Product Name: 1-(3-hydroxyazetidin-1-yl)-2-methylpropan-1-one
• CAS No: 1434128-49-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD18267024
• CID: 1057447
• Update Time: 2025-11-01

1-(3-hydroxyazetidin-1-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Hydroxyazetidin-1-yl)-2-methylpropan-1-one
• 1-(3-Hydroxy-1-azetidinyl)-2-methyl-1-propanone
• 4939AJ
• TRA0040161
• SY024135
• 1-(3-hydroxyazetidin-1-yl)-2-methylpropan-1-one

• MDL： MFCD18267024
• Inchi： 1S/C7H13NO2/c1-5(2)7(10)8-3-6(9)4-8/h5-6,9H,3-4H2,1-2H3
• InChI Key： BNDQAJZZCHWVGR-UHFFFAOYSA-N
• SMILES： OC1CN(C(C(C)C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(3-hydroxyazetidin-1-yl)-2-methylpropan-1-one

Comprehensive Overview of 1-(3-hydroxyazetidin-1-yl)-2-methylpropan-1-one (CAS No. 1434128-49-0)

1-(3-hydroxyazetidin-1-yl)-2-methylpropan-1-one (CAS No. 1434128-49-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring an azetidine ring with a hydroxyl group and a 2-methylpropan-1-one moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate pharmacokinetic properties.

The compound's CAS No. 1434128-49-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its molecular structure, combining a hydroxyazetidine group with a ketone functionality, makes it a versatile intermediate in organic synthesis. Recent studies highlight its utility in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for targeted therapies in oncology and neurodegenerative diseases.

In the context of green chemistry, 1-(3-hydroxyazetidin-1-yl)-2-methylpropan-1-one is explored for its compatibility with sustainable synthesis methods. The compound's low toxicity profile and high reactivity under mild conditions make it a candidate for eco-friendly industrial processes. This aligns with the increasing focus on Environmental, Social, and Governance (ESG) criteria in chemical manufacturing, a topic frequently searched by stakeholders in the pharmaceutical sector.

Another area of interest is the compound's potential in peptide mimetics and bioconjugation. Its azetidine ring mimics proline-like structures, which are pivotal in peptide-based drug design. With the rise of mRNA therapeutics and personalized medicine, this compound's role in stabilizing biomolecular interactions is under active investigation. Searches for "azetidine derivatives in drug delivery" and "ketone-functionalized heterocycles" reflect this trend.

From a commercial perspective, CAS No. 1434128-49-0 is listed in catalogs of leading fine chemical suppliers, often under the category of high-value intermediates. Its pricing and availability are influenced by factors such as patent landscapes and scale-up feasibility, topics frequently queried by procurement specialists. Analytical data, including NMR spectra and HPLC purity, are typically provided to ensure compliance with stringent quality standards.

In summary, 1-(3-hydroxyazetidin-1-yl)-2-methylpropan-1-one represents a convergence of innovation in medicinal chemistry and sustainable synthesis. Its multifaceted applications, from drug development to material science, position it as a compound of enduring relevance in scientific and industrial communities. As research progresses, its role in addressing unmet medical needs and advancing green chemistry principles will likely expand further.